Cas no 116484-93-6 (4-Hexynoic acid, 2-methyl-, ethyl ester)

• Product Name: 4-Hexynoic acid, 2-methyl-, ethyl ester
• CAS No: 116484-93-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1206127
• PubChem ID: 19841713
• Update Time: 2025-04-20

4-Hexynoic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Hexynoic acid, 2-methyl-, ethyl ester
• ethyl 2-methylhex-4-ynoate
• DTXSID90600497
• DB-124785
• 116484-93-6
• MLWGWKDHIMOXOI-UHFFFAOYSA-N
• SCHEMBL9623996
• ethyl 2-methyl-4-hexynoate
• G83678

• Inchi： 1S/C9H14O2/c1-4-6-7-8(3)9(10)11-5-2/h8H,5,7H2,1-3H3
• InChI Key： MLWGWKDHIMOXOI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC#CC)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters